Cas no 2717762-13-3 (3-Morpholineacetic acid, hydrochloride (1:1), (3R)-)

• Product Name: 3-Morpholineacetic acid, hydrochloride (1:1), (3R)-
• CAS No: 2717762-13-3
• MF: C₆H₁₂ClNO₃
• MW: 181.62
• CID: 5520519
• PubChem ID: 155289881
• Update Time: 2026-03-10

3-Morpholineacetic acid, hydrochloride (1:1), (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Morpholineacetic acid, hydrochloride (1:1), (3R)-
• G64567
• (R)-2-(Morpholin-3-yl)acetic acid hydrochloride
• 2717762-13-3

• Inchi： 1S/C6H11NO3.ClH/c8-6(9)3-5-4-10-2-1-7-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m1./s1
• InChI Key： LFOMNFLGCFFCQJ-NUBCRITNSA-N
• SMILES： C([C@H]1NCCOC1)C(=O)O.Cl

Computed Properties

• Exact Mass: 181.0505709g/mol
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-Morpholineacetic acid, hydrochloride (1:1), (3R)-

Comprehensive Overview of 3-Morpholineacetic acid, hydrochloride (1:1), (3R)- (CAS No. 2717762-13-3)

3-Morpholineacetic acid, hydrochloride (1:1), (3R)- is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. Its CAS number, 2717762-13-3, uniquely identifies this enantiomerically pure substance. The compound features a morpholine ring, a common structural motif in bioactive molecules, coupled with an acetic acid moiety. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for drug formulation and delivery systems.

In recent years, the demand for enantiomerically pure compounds like (3R)-3-Morpholineacetic acid hydrochloride has surged, driven by the pharmaceutical industry's focus on precision medicine. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the development of kinase inhibitors and GPCR-targeted drugs. The morpholine ring's versatility allows for diverse modifications, enabling the creation of libraries of derivatives for high-throughput screening.

The synthesis of CAS 2717762-13-3 typically involves asymmetric catalysis to ensure the desired (R)-configuration. This stereochemical purity is crucial, as the biological activity of chiral compounds often depends on their absolute configuration. Analytical techniques such as chiral HPLC and polarimetry are employed to verify the enantiomeric excess, ensuring compliance with strict pharmaceutical standards. The hydrochloride salt form further facilitates characterization through techniques like NMR and mass spectrometry.

From a regulatory perspective, 3-Morpholineacetic acid HCl (3R) is not classified as hazardous under current GHS criteria. However, proper laboratory handling procedures should always be followed when working with any chemical substance. The compound's stability under various pH conditions makes it suitable for formulation studies, addressing a key challenge in drug development - maintaining active pharmaceutical ingredient (API) integrity during storage and administration.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to produce (R)-3-Morpholineacetic acid hydrochloride. This includes catalytic methods that reduce waste and energy consumption, aligning with the pharmaceutical industry's growing emphasis on environmentally friendly processes. The compound's molecular architecture also makes it an interesting candidate for continuous flow chemistry applications, an area gaining traction in process optimization.

The pharmacological potential of 3-Morpholineacetic acid, hydrochloride (1:1), (3R)- extends beyond its use as an intermediate. Recent studies suggest that morpholine derivatives may modulate various biological pathways, sparking interest in their potential therapeutic applications. This has led to increased patent activity surrounding similar structures, particularly in areas like neurodegenerative diseases and metabolic disorders.

For researchers sourcing CAS 2717762-13-3, quality parameters such as chiral purity, water content, and residual solvents are critical specifications to evaluate. Reputable suppliers typically provide comprehensive analytical certificates with each batch, including detailed chromatographic data and spectroscopic characterization. These quality controls are essential for ensuring reproducible results in downstream applications.

The physical properties of (3R)-3-Morpholineacetic acid hydrochloride, including its melting point, solubility profile, and crystalline form, are well-documented in the scientific literature. These characteristics influence formulation decisions, particularly for parenteral products where solubility and stability are paramount. The hydrochloride salt form generally offers improved bioavailability compared to the free base, a consideration crucial for oral dosage form development.

In analytical chemistry, 3-Morpholineacetic acid HCl (3R) serves as a valuable reference standard for method development and validation. Its well-defined structure and purity make it ideal for establishing chromatographic systems, particularly for separating enantiomers in complex matrices. This application is increasingly important as regulatory agencies emphasize stereochemical purity in drug approvals.

Looking forward, the scientific community anticipates expanded applications for 2717762-13-3 in emerging fields such as PROTACs (proteolysis targeting chimeras) and molecular glues. The morpholine moiety's ability to participate in hydrogen bonding and its moderate lipophilicity make it a attractive structural element in these novel therapeutic modalities. As drug discovery paradigms evolve, the demand for high-quality chiral building blocks like this compound is expected to grow significantly.